Cas no 96859-34-6 (3-(1H-Tetrazol-5-yl)phenol)

3-(1H-Tetrazol-5-yl)phenol structure
3-(1H-Tetrazol-5-yl)phenol structure
Product Name:3-(1H-Tetrazol-5-yl)phenol
CAS No:96859-34-6
MF:C7H6N4O
MW:162.148740291595
MDL:MFCD06797247
CID:91129
PubChem ID:13455763
Update Time:2024-10-25

3-(1H-Tetrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Tetrazol-5-yl)phenol
    • 3-(2H-tetrazol-5-yl)Phenol
    • 5-(3-HYDROXYPHENYL) TETRAZOLE
    • 5-(3-Hydroxyphenyl)tetrazole
    • m-tetrazolylphenol
    • 5-(3-Hydroxyphenyl)-1H-tetrazole
    • 3-(2H-tetrazol-5-yl)-phenol
    • IZORRBUQWFSCII-UHFFFAOYSA-N
    • 5606AJ
    • SY012314
    • 3-(1H-Tetrazol-5-yl)phenol, AldrichCPR
    • 5-(3-hydroxyphenyl) tetrazole, AldrichCPR
    • 3-(2H-Tetrazol-5-yl)phenol (ACI)
    • Phenol, 3-(1H-tetrazol-5-yl)- (9CI)
    • CS-11245
    • AKOS000297953
    • EN300-1847310
    • 3-(1H-1,2,3,4-TETRAZOL-5-YL)PHENOL
    • AC1662
    • 96859-34-6
    • SCHEMBL859970
    • 3-(2H-1,2,3,4-tetrazol-5-yl)phenol
    • CS-0199270
    • WDA85934
    • DTXSID80541300
    • Z2757293160
    • MFCD06797247
    • MDL: MFCD06797247
    • Inchi: 1S/C7H6N4O/c12-6-3-1-2-5(4-6)7-8-10-11-9-7/h1-4,12H,(H,8,9,10,11)
    • InChI Key: IZORRBUQWFSCII-UHFFFAOYSA-N
    • SMILES: OC1C=C(C2NN=NN=2)C=CC=1

Computed Properties

  • Exact Mass: 162.05400
  • Monoisotopic Mass: 162.054161
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.7
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: White or cream crystalline powder
  • Density: 1.458
  • Melting Point: 245-246°C
  • Boiling Point: 436°C at 760 mmHg
  • Flash Point: 217.5℃
  • Refractive Index: 1.668
  • PSA: 74.69000
  • LogP: 0.57230
  • Solubility: Not determined

3-(1H-Tetrazol-5-yl)phenol Security Information

3-(1H-Tetrazol-5-yl)phenol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1H-Tetrazol-5-yl)phenol Pricemore >>

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3-(1H-Tetrazol-5-yl)phenol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium azide Catalysts: (SP-4-2)-[2-(Amino-κN)-2-(hydroxymethyl)-1,3-propanediol-κO1][2-(amino-κN)-2-(hy… (supported on Boehmite@SiO2) Solvents: Polyethylene glycol ;  130 min, 120 °C; 120 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 s, rt
Reference
Boehmite@SiO2@ Tris (hydroxymethyl)aminomethane-Cu(I): a novel, highly efficient and reusable nanocatalyst for the C-C bond formation and the synthesis of 5-substituted 1H-tetrazoles in green media
Ghorbani-Choghamarani, Arash; Aghavandi, Hamid; Mohammadi, Masoud, Applied Organometallic Chemistry, 2020, 34(10),

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium azide Catalysts: Iron Solvents: Water ;  120 min, 100 °C
Reference
Introduction of Fe into mesoporous MCM-41 for the synthesis of 5-substituted 1H-Tetrazoles from aryl nitriles in water
Ghadermazi, Mohammad ; Molaei, Somayeh ; Ghadermazi, Nahid, Microporous and Mesoporous Materials, 2021, 328,

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrochloric acid Solvents: Toluene ;  10 min, 0 °C
1.2 Reagents: Sodium azide ;  overnight, reflux
Reference
Photophysical and biological investigation of phenol substituted rhenium tetrazolato complexes
Akabar, Nurshadrina; Chaturvedi, Vishal; Shillito, Georgina E.; Schwehr, Bradley J.; Gordon, Keith C.; et al, Dalton Transactions, 2019, 48(41), 15613-15624

Production Method 4

Reaction Conditions
1.1 Reagents: Hydroxylamine ,  Sodium azide Catalysts: Iron oxide (Fe2O3) (complexes with copper acetate and triethanolamine) Solvents: Dimethylformamide ;  200 min, 70 °C
Reference
Anchoring of triethanolamine-Cu(II) complex on magnetic carbon nanotube as a promising recyclable catalyst for the synthesis of 5-substituted 1H-tetrazoles from aldehydes
Akbarzadeh, Parisa; Koukabi, Nadiya; Kolvari, Eskandar, Molecular Diversity, 2020, 24(2), 319-333

Production Method 5

Reaction Conditions
1.1 Reagents: Hydroxylamine ,  Sodium azide Catalysts: Copper Solvents: Dimethylformamide ;  2.5 h, 80 °C
Reference
Magnetic nitrogen-doped carbon derived from silk cocoon biomass: a promising and sustainable support for copper
Tahmasbi, Marzieh ; Akbarzadeh, Parisa; Koukabi, Nadiya, Research on Chemical Intermediates, 2022, 48(4), 1383-1401

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine, hydrochloride ,  Sodium azide Solvents: Toluene ;  rt → reflux; 20 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ,  Water ;  acidified, rt
Reference
3-Heterocycle-Phenyl N-Alkylcarbamates as FAAH Inhibitors: Design, Synthesis and 3D-QSAR Studies
Kaesnaenen, Heikki; Myllymaeki, Mikko J.; Minkkilae, Anna; Kataja, Antti O.; Saario, Susanna M.; et al, ChemMedChem, 2010, 5(2), 213-231

Production Method 7

Reaction Conditions
1.1 Reagents: Boron trifluoride Solvents: Dimethylformamide
Reference
Rearrangement reactions of (hydroxyphenyl)carbenes
Kumar, Anil; Narayanan, Ramamurthi; Shechter, Harold, Journal of Organic Chemistry, 1996, 61(13), 4462-4465

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium azide Catalysts: Copper Solvents: Water ;  80 min, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Synthesis, characterization and catalytic activity of copper deposited on MCM-41 in the synthesis of 5-substituted 1H-tetrazoles
Ghadermazi, Mohammad; Molaei, Somayeh; Khorami, Shida, Journal of Porous Materials, 2023, 30(3), 949-963

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethyl sulfoxide ;  7 h, 120 °C
1.2 Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Activated Fuller's earth as an inexpensive, eco-friendly, efficient catalyst for the synthesis of 5-aryl 1-H-tetrazole via [3+2] cycloaddition of nitriles and sodium azide
Rekunge, Deelip S.; Indalkar, Krishna S.; Chaturbhuj, Ganesh U., Tetrahedron Letters, 2016, 57(51), 5815-5819

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium azide Catalysts: Cupric acetate Solvents: Dimethylformamide ;  12 h, 120 °C; 120 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  10 min, rt
Reference
A novel method for the synthesis of 5-substituted 1H-tetrazole from oxime and sodium azide
Patil, Umakant B.; Kumthekar, Kedar R.; Nagarkar, Jayashree M., Tetrahedron Letters, 2012, 53(29), 3706-3709

Production Method 11

Reaction Conditions
1.1 Reagents: Ammonium chloride ,  Sodium azide Solvents: Dimethylformamide ;  rt → 160 °C; 18 h, 160 °C
Reference
4-Aminothieno[3,2]pyridine-7-carboxylic acid derivatives as Raf kinase inhibitors, their preparation, pharmaceutical compositions, and use as anticancer agents
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Ammonium chloride ,  Sodium azide Solvents: Dimethylformamide ;  10 h, rt → 130 °C
1.2 Reagents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
The Design, Synthesis and Application of Nitrogen Heteropolycyclic Compounds with UV Resistance Properties
Yang, Biao; Yang, Xinbo; Li, Yuchuan ; Pang, Siping, International Journal of Molecular Sciences, 2023, 24(9),

Production Method 13

Reaction Conditions
Reference
Aryloxybenzoic acid compounds
, Federal Republic of Germany, , ,

3-(1H-Tetrazol-5-yl)phenol Raw materials

3-(1H-Tetrazol-5-yl)phenol Preparation Products

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